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Compound of Interest

Compound Name: 4-Bromo-2-methoxypyrimidine

Cat. No.: B1371557 Get Quote

For Immediate Release

As a cornerstone of innovation in pharmaceutical and chemical research, the responsible

management of chemical reagents is paramount. This guide provides an in-depth, procedural

framework for the proper disposal of 4-Bromo-2-methoxypyrimidine (CAS No. 959240-72-3),

ensuring the safety of laboratory personnel and the preservation of our environment.

Adherence to these protocols is not merely a matter of regulatory compliance but a

fundamental aspect of scientific integrity.

Section 1: Understanding the Hazard Profile
4-Bromo-2-methoxypyrimidine is a halogenated organic compound that necessitates careful

handling due to its potential health and environmental risks.[1][2] While specific toxicological

data for this compound is not extensively documented in all publicly available safety data

sheets, the general class of halogenated pyrimidines warrants a cautious approach. The

primary hazards associated with similar brominated compounds include skin irritation, serious

eye irritation, and potential respiratory tract irritation.[3][4][5]

Table 1: Hazard and Safety Information for 4-Bromo-2-methoxypyrimidine and Structurally

Similar Compounds
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Property Value/Classification Source(s)

Chemical Name 4-Bromo-2-methoxypyrimidine [6]

CAS Number 959240-72-3 [6]

Molecular Formula C₅H₅BrN₂O [6]

Molecular Weight 189.01 g/mol [6]

Hazard Classifications

Skin Corrosion/Irritation

(Category 2), Serious Eye

Damage/Eye Irritation

(Category 2), Specific target

organ toxicity — single

exposure (Category 3)

[3][4]

Signal Word Warning [3]

Hazard Statements

Causes skin irritation, Causes

serious eye irritation, May

cause respiratory irritation.

[3][4]

Incompatible Materials
Strong oxidizing agents,

Strong acids, Strong bases.[3]

Personal Protective Equipment

(PPE)

Chemical-resistant gloves,

safety goggles or face shield,

lab coat, and a NIOSH-

approved respirator if dust or

aerosols are generated.[3][7]

[8]

Disposal Classification Hazardous Waste [9][10][11]

Section 2: Core Disposal Protocol: A Step-by-Step
Approach
The fundamental principle for the disposal of 4-Bromo-2-methoxypyrimidine is that it must be

treated as hazardous waste.[9][11] Under no circumstances should this chemical or its

containers be disposed of in standard laboratory trash or flushed down the drain.[12]
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Step 1: Waste Segregation and Collection

Designated Waste Stream: All waste containing 4-Bromo-2-methoxypyrimidine, including

residual amounts in original containers, contaminated consumables (e.g., pipette tips,

weighing boats), and spill cleanup materials, must be segregated as halogenated organic

waste.[1][13]

Chemical Incompatibility: Avoid mixing this waste with incompatible materials such as strong

oxidizing agents, strong acids, or strong bases to prevent potentially hazardous reactions.[3]

[14]

Step 2: Containerization

Appropriate Containers: Use only dedicated, leak-proof, and chemically compatible

containers for waste accumulation. These containers should have secure, tight-fitting lids.

[10][15] High-density polyethylene (HDPE) or glass containers are generally suitable.

Container Integrity: If the original product container is in good condition, it can be used for

waste accumulation. However, damaged or brittle containers must not be used.[10] In such

cases, the contents should be transferred to a suitable waste container.

Step 3: Labeling

Clear Identification: The waste container must be clearly and accurately labeled. The label

should include:

The words "Hazardous Waste"[12]

The full chemical name: "4-Bromo-2-methoxypyrimidine"[12]

The primary hazard(s) (e.g., "Irritant")

The date of waste accumulation initiation.

Step 4: Storage

Safe Storage Location: Store the sealed waste container in a designated, well-ventilated

hazardous waste accumulation area.[3] This area should be away from general laboratory

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1371557?utm_src=pdf-body
https://www.uakron.edu/polymer/documents/ExamplesofWastes.pdf
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AAH64026&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/partial-list-of-chemical-incompatibilities
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Bromo_2_hydroxybenzaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1371557?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Bromo_2_hydroxybenzaldehyde_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AAH64026&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


traffic and incompatible chemicals.

Secondary Containment: To mitigate the impact of potential leaks or spills, always store

liquid waste containers in secondary containment trays.[15]

Step 5: Final Disposal

Licensed Disposal Vendor: The ultimate disposal of 4-Bromo-2-methoxypyrimidine must

be carried out by a licensed and certified hazardous waste disposal company.[3][12] These

companies are equipped to handle and treat chemical waste in accordance with federal,

state, and local regulations.

Incineration: For many halogenated organic compounds, high-temperature incineration in a

facility equipped with afterburners and scrubbers is the preferred disposal method.[7] This

process is designed to destroy the organic molecule and manage the resulting acidic gases

(such as hydrogen bromide).[16]

Documentation: Ensure that all necessary waste manifests and documentation are

completed accurately for the disposal contractor. Provide them with a copy of the Safety

Data Sheet (SDS) for 4-Bromo-2-methoxypyrimidine.[11]

Section 3: Emergency Procedures for Spills and
Exposures
In the event of an accidental release or exposure, immediate and correct action is critical to

minimize harm.

Personal Exposure:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

[3][9]

Skin Contact: Remove all contaminated clothing and wash the affected skin area with plenty

of soap and water. If skin irritation occurs, seek medical advice.[3][17]
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Inhalation: Move the affected individual to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if respiratory symptoms persist.[3][4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4][9]

Spill Management:

Evacuate and Secure: Alert personnel in the immediate area and, if the spill is large or in a

poorly ventilated space, evacuate the area.

Personal Protection: Before attempting to clean a spill, don the appropriate PPE, including a

respirator, chemical-resistant gloves, safety goggles, and a lab coat.[18]

Containment: For solid spills, carefully sweep or vacuum the material and place it into a

suitable, labeled hazardous waste container.[9][19] Avoid generating dust. For liquid spills,

use an inert absorbent material like vermiculite or sand to contain the spill.[20]

Cleanup: Collect the absorbent material and place it in a sealed, labeled container for

disposal as hazardous waste.[18][20]

Decontamination: Clean the spill area thoroughly with a detergent solution and water.[17] All

cleaning materials must also be disposed of as hazardous waste.[18][21]

Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)

department in accordance with your laboratory's specific protocols.

Section 4: Disposal Workflow Visualization
The following diagram outlines the decision-making process for the proper disposal of 4-
Bromo-2-methoxypyrimidine.
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Caption: Logical workflow for the safe disposal of 4-Bromo-2-methoxypyrimidine.
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By integrating these procedures into your standard laboratory operations, you contribute to a

culture of safety and environmental stewardship. This guide serves as a critical resource for

researchers, scientists, and drug development professionals, reinforcing our collective

commitment to responsible chemical management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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